Cas no 1036532-57-6 (2-(Azocan-1-YL)-2-phenylacetic acid)
2-(Azocan-1-YL)-2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(AZOCAN-1-YL)-2-PHENYLACETIC ACID
- AM805568
- 2-(Azocan-1-YL)-2-phenylacetic acid
-
- Inchi: 1S/C15H21NO2/c17-15(18)14(13-9-5-4-6-10-13)16-11-7-2-1-3-8-12-16/h4-6,9-10,14H,1-3,7-8,11-12H2,(H,17,18)
- InChI Key: UGDIUHASCKYBBR-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CC=1)N1CCCCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 1
- Topological Polar Surface Area: 40.5
2-(Azocan-1-YL)-2-phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124761-1g |
2-(Azocan-1-yl)-2-phenylacetic acid |
1036532-57-6 | 95% | 1g |
$717.10 | 2023-09-04 |
2-(Azocan-1-YL)-2-phenylacetic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 2-(Azocan-1-YL)-2-phenylacetic acid
Comprehensive Overview of 2-(Azocan-1-YL)-2-phenylacetic acid (CAS No. 1036532-57-6): Properties, Applications, and Research Insights
2-(Azocan-1-YL)-2-phenylacetic acid (CAS No. 1036532-57-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule belongs to the class of azocane derivatives, which are known for their versatility in drug design and material science. The compound's phenylacetic acid moiety combined with an azocane ring offers a distinctive scaffold for exploring novel bioactive molecules.
Recent trends in scientific literature highlight a growing interest in heterocyclic compounds, particularly those containing nitrogen-rich rings like azocane. Researchers are actively investigating such structures for their potential in targeting neurological disorders, metabolic diseases, and inflammatory conditions. The 2-(Azocan-1-YL)-2-phenylacetic acid framework presents exciting possibilities in these areas, with its balanced lipophilicity and hydrogen-bonding capacity making it particularly interesting for central nervous system (CNS) drug development.
From a chemical perspective, 1036532-57-6 demonstrates several noteworthy characteristics. The azocane ring (an eight-membered nitrogen-containing heterocycle) contributes to the molecule's conformational flexibility, while the phenylacetic acid group provides opportunities for further derivatization. This combination creates a versatile platform for structure-activity relationship (SAR) studies, a topic frequently searched by medicinal chemists and pharmaceutical researchers.
The synthesis of 2-(Azocan-1-YL)-2-phenylacetic acid typically involves multi-step organic transformations, with key steps including ring formation and carboxyl group introduction. Current green chemistry approaches aim to optimize these synthetic routes to improve yields and reduce environmental impact—a concern increasingly voiced by both researchers and regulatory bodies. The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various formulation strategies in drug development.
In the context of drug discovery, this compound serves as an important pharmacophore in several research programs. Its structural features are being explored for potential enzyme inhibition applications, particularly against targets involved in neurodegenerative diseases. The scientific community has shown particular interest in how modifications to the azocane ring or phenylacetic acid components might influence biological activity—a question frequently appearing in academic search queries.
Analytical characterization of 1036532-57-6 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, addressing a common need expressed by quality control specialists.
The commercial availability of 2-(Azocan-1-YL)-2-phenylacetic acid has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various purity grades, with HPLC-grade material being preferred for biological studies. Proper storage conditions—often a searched topic among laboratory personnel—are crucial for maintaining the compound's stability, generally requiring protection from moisture and excessive heat.
Looking forward, the scientific community anticipates continued exploration of azocane-containing compounds like 1036532-57-6. Emerging research directions include their potential in targeted drug delivery systems and as molecular probes for studying biological pathways. The compound's unique architecture also makes it a candidate for investigation in computational chemistry and molecular modeling studies—areas experiencing rapid growth due to advances in artificial intelligence applications in chemistry.
For researchers working with 2-(Azocan-1-YL)-2-phenylacetic acid, understanding its structure-property relationships remains paramount. The molecule's logP value, pKa, and hydrogen bonding capacity significantly influence its behavior in biological systems—parameters frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions. These considerations are particularly relevant given current industry emphasis on drug-likeness and lead optimization strategies.
In conclusion, 2-(Azocan-1-YL)-2-phenylacetic acid (CAS No. 1036532-57-6) represents an important building block in modern chemical research. Its distinctive structural features and potential applications continue to drive scientific inquiry across multiple disciplines. As research into nitrogen-containing heterocycles advances, this compound is likely to maintain its relevance in both academic and industrial settings, contributing to the development of innovative solutions in healthcare and materials science.
1036532-57-6 (2-(Azocan-1-YL)-2-phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)